Cas no 1420888-63-6 (2-[(piperidin-2-ylmethyl)sulfanyl]pyrimidine hydrochloride)

• Product Name: 2-[(piperidin-2-ylmethyl)sulfanyl]pyrimidine hydrochloride
• CAS No: 1420888-63-6
• MF: C₁₀H₁₆ClN₃S
• MW: 245.772139549255
• MDL: MFCD24381048
• CID: 2175415
• PubChem ID: 71637060
• Update Time: 2025-05-25

2-[(piperidin-2-ylmethyl)sulfanyl]pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-((Piperidin-2-ylmethyl)thio)pyrimidine hydrochloride
• 2-[(piperidin-2-ylmethyl)sulfanyl]pyrimidine hydrochloride

• MDL： MFCD24381048
• Inchi： 1S/C10H15N3S.ClH/c1-2-5-11-9(4-1)8-14-10-12-6-3-7-13-10;/h3,6-7,9,11H,1-2,4-5,8H2;1H
• InChI Key： ZAAQGDOEGZKKSE-UHFFFAOYSA-N
• SMILES： Cl.S(C1N=CC=CN=1)CC1CCCCN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 159
• Topological Polar Surface Area: 63.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-[(piperidin-2-ylmethyl)sulfanyl]pyrimidine hydrochloride

Comprehensive Overview of 2-[(piperidin-2-ylmethyl)sulfanyl]pyrimidine hydrochloride (CAS No. 1420888-63-6)

2-[(piperidin-2-ylmethyl)sulfanyl]pyrimidine hydrochloride (CAS No. 1420888-63-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine and pyrimidine backbone, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a sulfanyl linker with a pyrimidine ring, offering versatile reactivity and binding properties.

In recent years, the demand for heterocyclic compounds like 2-[(piperidin-2-ylmethyl)sulfanyl]pyrimidine hydrochloride has surged due to their role in designing small-molecule inhibitors and therapeutic agents. The compound's CAS No. 1420888-63-6 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in medicinal chemistry. Its structural features make it a promising candidate for targeting enzyme active sites and receptor interactions, aligning with current trends in precision medicine and personalized therapeutics.

One of the key advantages of 2-[(piperidin-2-ylmethyl)sulfanyl]pyrimidine hydrochloride lies in its synthetic adaptability. The piperidine moiety enhances solubility and bioavailability, while the pyrimidine ring contributes to its hydrogen-bonding capacity. These properties are critical for optimizing drug-like molecules, a topic frequently discussed in AI-driven drug design forums. Researchers often explore questions like, "How does sulfanyl modification impact pharmacokinetics?" or "What are the latest synthetic routes for piperidine-pyrimidine hybrids?"—highlighting the compound's interdisciplinary appeal.

From an industrial perspective, CAS No. 1420888-63-6 is often referenced in patents related to central nervous system (CNS) therapeutics and anti-inflammatory agents. Its potential to modulate biological pathways has led to collaborations between academia and biotech firms, particularly in the context of neurodegenerative disease research. The compound's hydrochloride salt form further improves stability, making it suitable for high-throughput screening and in vitro assays.

Environmental and safety profiles of 2-[(piperidin-2-ylmethyl)sulfanyl]pyrimidine hydrochloride are also under scrutiny, as sustainable chemistry gains traction. Laboratories prioritize green synthesis methods to minimize waste, aligning with global ESG (Environmental, Social, and Governance) standards. Searches for "eco-friendly piperidine derivatives" or "pyrimidine-based green solvents" reflect this shift, underscoring the compound's role in sustainable pharmaceutical manufacturing.

In summary, 2-[(piperidin-2-ylmethyl)sulfanyl]pyrimidine hydrochloride (CAS No. 1420888-63-6) represents a nexus of innovation in drug development and chemical biology. Its multifaceted applications—from targeted therapy to materials science—make it a staple in modern research. As computational chemistry and machine learning advance, this compound will likely remain at the forefront of structure-activity relationship (SAR) studies, answering pressing questions in life sciences.